Cas no 64046-90-8 (Acrylic acid 3-bromopropyl ester)

• Product Name: Acrylic acid 3-bromopropyl ester
• CAS No: 64046-90-8
• MF: C₆H₉BrO₂
• MW: 193.038461446762
• CID: 2190030
• PubChem ID: 15185261
• Update Time: 2025-04-21

Acrylic acid 3-bromopropyl ester Chemical and Physical Properties

Names and Identifiers

• Acrylic acid 3-bromopropyl ester
• 3-bromopropyl acrylate
• 64046-90-8
• SCHEMBL377330
• DB-318555

• Inchi： 1S/C6H9BrO2/c1-2-6(8)9-5-3-4-7/h2H,1,3-5H2
• InChI Key： OXSSBGISRIDMME-UHFFFAOYSA-N
• SMILES： BrCCCOC(C=C)=O

Computed Properties

• Exact Mass: 191.97859Da
• Monoisotopic Mass: 191.97859Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų